![molecular formula C8H18 B165660 3,4-Dimethylhexane CAS No. 583-48-2](/img/structure/B165660.png)
3,4-Dimethylhexane
Overview
Description
3,4-Dimethylhexane is a hydrocarbon and one of the isomers of octane . It is a colorless, odorless liquid .
Molecular Structure Analysis
The molecular formula of this compound is C8H18 . It is an isomer of octane, which means it has the same number of atoms, but they are arranged differently in space .Physical And Chemical Properties Analysis
This compound has a density of 0.7±0.1 g/cm3, a boiling point of 116.6±7.0 °C at 760 mmHg, and a vapor pressure of 21.5±0.1 mmHg at 25°C . It has a molar refractivity of 39.0±0.3 cm3, and a molar volume of 161.3±3.0 cm3 .Scientific Research Applications
Combustion Chemistry
Research on 3,4-Dimethylhexane and related compounds has focused significantly on combustion chemistry. For example, a comprehensive study on 2,5-dimethylhexane, a compound structurally similar to this compound, explored its combustion characteristics. This research is crucial in understanding the behavior of fuels containing iso-paraffinic molecular structures and contributes to the development of alternative hydrocarbon fuels (Sarathy et al., 2014).
Conformational Analysis
Studies have also been conducted on the conformational analysis of branched alkanes, including compounds similar to this compound. For instance, investigations on 3,3-dimethylhexane, a closely related compound, have provided insights into conformational stability and rotational barriers (Mouatarif & Aboulmouhajir, 2004). Additionally, vibrational analysis of dimethylhexanes has offered a deeper understanding of the molecular conformations of these compounds (Crowder, 1986).
Synthesis and Catalysis
The synthesis of compounds from dimethylhexane derivatives has been a subject of research as well. For example, an effective synthesis method for dimethylhexane-1,6-dicarbamate using 3-amino-1,2,4-triazole potassium as a catalyst was developed. This study contributes to the field of green chemistry by providing a high-yield synthesis method at room temperature (Wang et al., 2016).
Chemical Kinetics and Thermal Behavior
The thermal decomposition behavior and reaction kinetics of dimethylhexane derivatives have been extensively studied. Research in this area helps in understanding the stability and reactivity of these compounds under different conditions, which is crucial for their safe handling and application in various industrial processes (Li et al., 2011).
Vibrational and Rotational Spectroscopy
Investigations into the vibrational and rotational spectroscopy of dimethylhexane isomers, including studies on their infrared and Raman spectra, have provided valuable information on their molecular structures and behaviors (Tan et al., 1987).
Safety and Hazards
Mechanism of Action
Target of Action
3,4-Dimethylhexane is a hydrocarbon and one of the isomers of octane . As such, it does not have a specific biological target. Instead, it interacts with biological systems in a more general manner, primarily through physical interactions.
Biochemical Pathways
Its effects on biological systems are primarily due to its physical properties, such as its ability to dissolve in and disrupt lipid bilayers .
Result of Action
Exposure to similar hydrocarbons can lead to a variety of effects, including disruption of cell membranes, interference with cell signaling, and potential cytotoxic effects .
Action Environment
The action of this compound can be influenced by various environmental factors. For example, its solubility in water and lipids can affect its distribution in the body and its interactions with cells and tissues. Additionally, its stability and reactivity can be influenced by factors such as temperature, pH, and the presence of other chemicals .
Biochemical Analysis
Biochemical Properties
3,4-Dimethylhexane plays a role in biochemical reactions primarily as a non-polar solvent. It interacts with other non-polar substances, aiding in the dissolution and separation of organic compounds during laboratory procedures . While it does not directly participate in enzymatic reactions, its presence can influence the solubility and availability of other biomolecules, thereby indirectly affecting biochemical processes.
Cellular Effects
The effects of this compound on cells and cellular processes are not well-documented. As a hydrocarbon, it can potentially disrupt cell membranes due to its non-polar nature. This disruption can affect cell signaling pathways, gene expression, and cellular metabolism. The compound’s impact on cell function may include alterations in membrane fluidity and permeability, which can influence the overall cellular environment .
Molecular Mechanism
At the molecular level, this compound exerts its effects primarily through its interactions with cell membranes. Its non-polar nature allows it to integrate into lipid bilayers, potentially causing changes in membrane structure and function. This integration can lead to alterations in membrane-bound enzyme activities and receptor functions, thereby influencing cellular signaling and metabolic pathways .
Temporal Effects in Laboratory Settings
In laboratory settings, the effects of this compound can change over time due to its stability and potential degradation. The compound is relatively stable under standard conditions, but prolonged exposure to light and air can lead to oxidation and degradation. These changes can affect its efficacy as a solvent and its impact on cellular functions in in vitro and in vivo studies .
Dosage Effects in Animal Models
The effects of this compound in animal models vary with different dosages. At low doses, it may have minimal impact on cellular functions, while higher doses can lead to toxicity. Adverse effects at high doses may include central nervous system depression, pulmonary damage, and cardiac arrhythmias. These toxic effects highlight the importance of careful dosage control in experimental settings .
Metabolic Pathways
This compound is involved in metabolic pathways related to its degradation and elimination from the body. It is metabolized primarily in the liver, where it undergoes oxidation to form various metabolites. These metabolites are then excreted through the kidneys. The enzymes involved in its metabolism include cytochrome P450 oxidases, which facilitate the oxidation process .
Transport and Distribution
Within cells and tissues, this compound is transported and distributed based on its non-polar nature. It readily diffuses through cell membranes and accumulates in lipid-rich tissues. The compound’s distribution is influenced by its solubility in lipids, which allows it to localize in cellular membranes and lipid droplets .
Subcellular Localization
This compound is primarily localized in the lipid bilayers of cellular membranes due to its hydrophobic nature. This localization can affect the activity and function of membrane-bound proteins and enzymes. The compound does not have specific targeting signals or post-translational modifications that direct it to particular organelles, but its presence in membranes can influence various cellular processes .
properties
IUPAC Name |
3,4-dimethylhexane | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H18/c1-5-7(3)8(4)6-2/h7-8H,5-6H2,1-4H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RNTWWGNZUXGTAX-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C)C(C)CC | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H18 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID30862234 | |
Record name | 3,4-Dimethylhexane | |
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URL | https://comptox.epa.gov/dashboard/DTXSID30862234 | |
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Molecular Weight |
114.23 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
Liquid; [Sigma-Aldrich MSDS] | |
Record name | 3,4-Dimethylhexane | |
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Vapor Pressure |
21.7 [mmHg] | |
Record name | 3,4-Dimethylhexane | |
Source | Haz-Map, Information on Hazardous Chemicals and Occupational Diseases | |
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CAS RN |
583-48-2 | |
Record name | 3,4-Dimethylhexane | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=583-48-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Hexane, 3,4-dimethyl- | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000583482 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 3,4-DIMETHYLHEXANE | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=74173 | |
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Record name | Hexane, 3,4-dimethyl- | |
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Record name | 3,4-Dimethylhexane | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID30862234 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3,4-dimethylhexane | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.008.642 | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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